Cas no 2202423-93-4 (N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide)

• Product Name: N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide
• CAS No: 2202423-93-4
• MF: C₁₁H₁₃N₅OS
• MW: 263.318819761276
• CID: 6519118
• PubChem ID: 121154905
• Update Time: 2025-10-05

N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS032696158
• N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide
• N-[(thiophen-2-yl)methyl]-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide
• 2202423-93-4
• N-(thiophen-2-ylmethyl)-3-(triazol-1-yl)azetidine-1-carboxamide
• F6473-2378

• Inchi： 1S/C11H13N5OS/c17-11(12-6-10-2-1-5-18-10)15-7-9(8-15)16-4-3-13-14-16/h1-5,9H,6-8H2,(H,12,17)
• InChI Key： CVFDKFYBRSMXRK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(N1CC(C1)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 263.08408123g/mol
• Monoisotopic Mass: 263.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.3Ų

Additional information on N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide

Introduction to N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide (CAS No: 2202423-93-4)

N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2202423-93-4, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications. The presence of both thiophene and triazole moieties in its molecular structure suggests a rich chemical diversity that can be exploited for designing novel bioactive molecules.

The thiophen-2-ylmethyl group is a key feature of this compound, contributing to its potential interactions with biological targets. Thiophenes are well-known for their role in various pharmaceuticals due to their ability to form stable heterocyclic systems. This structural motif has been extensively studied for its pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of the thiophen-2-ylmethyl group into the molecular framework of N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide may enhance its binding affinity to specific biological receptors, thereby improving its therapeutic efficacy.

The second prominent feature of this compound is the 1H-1,2,3-triazol-1-yl moiety. Triazoles are another class of heterocyclic compounds that have been widely explored in medicinal chemistry. They are known for their stability and versatility in forming hydrogen bonds, which can be crucial for the interaction with biological targets. The presence of the triazole ring in N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-yl)azetidine-1-carboxamide suggests that this compound may exhibit enhanced binding interactions with proteins and other biomolecules involved in various physiological pathways.

The azetidine ring in the molecular structure of this compound adds another layer of complexity and potential functionality. Azetidines are five-membered heterocyclic compounds that can serve as important scaffolds in drug design. They are capable of mimicking the conformational flexibility of natural amino acids, which can be advantageous for designing molecules that can interact with biological targets in a more favorable manner. The combination of the azetidine ring with the thiophen-2-ylmethyl and triazole groups makes N-(thiophen-2-ylmethyl)-3-(1H-1,2,3-triazol-1-y)azetidine-l-carboxamide a promising candidate for further exploration in pharmaceutical research.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The structural features of N-(thiophen-l-methyl) -3-(lH-l , 23-triazol-l -yl)azetidine-l-carboxamide align well with current trends in drug discovery. For instance, studies have shown that thiophene-based compounds can exhibit potent activity against various diseases due to their ability to modulate biological pathways. Similarly, triazole-containing molecules have been reported to have significant therapeutic effects in several pharmacological contexts. The combination of these motifs in a single molecule suggests that N-(thiophen-l-methyl)-3-(lH-l ,23-triazol-l -yl)azetidine-l-carboxamide may possess multiple biological activities.

The potential applications of N-(thiophen-l-methyl)-3-(lH-l ,23-triazol-l -yl)azetidine-l-carboxamide are vast and varied. Given its structural complexity and the presence of multiple functional groups, this compound could be explored as a lead molecule for the development of new drugs targeting various diseases. For example, it may be investigated for its potential antitumor properties due to the known ability of thiophene derivatives to inhibit tumor growth. Additionally, the triazole moiety could contribute to its antimicrobial activity against bacteria and fungi.

The synthesis and characterization of N-(thiophen-l-methyl)-3-(lH-l ,23-triazol-l -yl)azetidine-l-carboxamide have been carefully optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. Spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) have been utilized to confirm the structural integrity of the compound. These analytical techniques provide detailed information about the chemical environment around each atom in the molecule.

The pharmacological evaluation of N-(thiophen-l-methyl)-3-(lH-l ,23-triazol-l -yl)azetidine-l-carboxamide has begun with initial studies focusing on its interaction with biological targets. In vitro assays have been conducted to assess its binding affinity to various proteins and enzymes relevant to human health and disease. These studies aim to identify potential therapeutic applications by determining how well the compound interacts with key biological molecules.

The results from these preliminary studies are promising and suggest that N-(thiophen-I-methyl)-3((I H-I ,23-triazol-I -yI)azetidme-I -carboxamide may indeed exhibit significant biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in advancing this compound towards clinical applications.

In conclusion,N-(thiophen-I-methyl)-3((I H-I ,23-triazol-I -yI)azetidme-I -carboxamide (CAS No: 2202423 -93 -4) is a structurally unique organic compound with potential therapeutic applications . Its combination of key functional groups such as thiophene , triazole ,and azetidine makes it an attractive candidate for further exploration in pharmaceutical research . With ongoing studies aimed at understanding its biological activities ,this compound holds promise as a lead molecule for developing novel drugs targeting various diseases . As research progresses ,it is expected that additional insights into its pharmacological properties will emerge ,leadingto new opportunities for medical intervention . p >